Cas no 471937-78-7 (1-Isothiocyanato-3-(trifluoromethoxy)benzene)
471937-78-7 structure
Product Name:1-Isothiocyanato-3-(trifluoromethoxy)benzene
CAS No:471937-78-7
MF:C8H4F3NOS
MW:219.18367099762
MDL:MFCD07596437
CID:1067077
PubChem ID:5200413
Update Time:2025-10-28
1-Isothiocyanato-3-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Isothiocyanato-3-(trifluoromethoxy)benzene
- 004982
- 3-(trifluoromethoxy)benzenisothiocyanate
- 3-(Trifluoromethoxy)phenylisothiocyanate
- AC1NP9JN
- benzene, 1-isothiocyanato-3-(trifluoromethoxy)-
- CTK1C7326
- SBB013131
- TOS-BB-1122
- ZERO
- EN300-133853
- DTXSID00409458
- SY041119
- STK666928
- Isothiocyanate, 3-(trifluoromethoxy)phenyl
- 3-(trifluoromethoxy)phenyl isothiocyanate
- SCHEMBL6699663
- 471937-78-7
- ALBB-013067
- MFCD07596437
- A914900
- AKOS003381729
-
- MDL： MFCD07596437
- Inchi： 1S/C8H4F3NOS/c9-8(10,11)13-7-3-1-2-6(4-7)12-5-14/h1-4H
- InChI Key： HMLWHJZZNJAFOM-UHFFFAOYSA-N
- SMILES： S=C=NC1=CC=CC(=C1)OC(F)(F)F
Computed Properties
- Exact Mass: 218.99656941g/mol
- Monoisotopic Mass: 218.99656941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 53.7Ų
1-Isothiocyanato-3-(trifluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035120-1g |
3-(Trifluoromethoxy)phenylisothiocyanate |
471937-78-7 | 97% | 1g |
￡55.00 | 2022-03-01 | |
| Fluorochem | 035120-5g |
3-(Trifluoromethoxy)phenylisothiocyanate |
471937-78-7 | 97% | 5g |
￡165.00 | 2022-03-01 | |
| Fluorochem | 035120-25g |
3-(Trifluoromethoxy)phenylisothiocyanate |
471937-78-7 | 97% | 25g |
￡549.00 | 2022-03-01 | |
| Apollo Scientific | PC410056-1g |
1-Isothiocyanato-3-(trifluoromethoxy)benzene |
471937-78-7 | 1g |
£45.00 | 2025-02-21 | ||
| Apollo Scientific | PC410056-5g |
1-Isothiocyanato-3-(trifluoromethoxy)benzene |
471937-78-7 | 5g |
£140.00 | 2025-02-21 | ||
| Apollo Scientific | PC410056-25g |
1-Isothiocyanato-3-(trifluoromethoxy)benzene |
471937-78-7 | 25g |
£460.00 | 2025-02-21 | ||
| TRC | B452638-100mg |
1-isothiocyanato-3-(trifluoromethoxy)benzene |
471937-78-7 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B452638-500mg |
1-isothiocyanato-3-(trifluoromethoxy)benzene |
471937-78-7 | 500mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B452638-1g |
1-isothiocyanato-3-(trifluoromethoxy)benzene |
471937-78-7 | 1g |
$ 250.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1251537-1g |
3-(Trifluoromethoxy)phenylisothiocyanate |
471937-78-7 | 97% | 1g |
$265 | 2024-06-06 |
1-Isothiocyanato-3-(trifluoromethoxy)benzene Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
471937-78-7 (1-Isothiocyanato-3-(trifluoromethoxy)benzene) Related Products
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- 101856-90-0(1-(difluoromethoxy)-2-isothiocyanatobenzene)
- 865149-70-8(3-(Difluoromethoxy)phenylisothiocyanate)
- 64285-95-6(4-(Trifluoromethoxy)phenyl Isothiocyanate)
- 55225-86-0(1-isocyanato-3-(trifluoromethoxy)benzene)
- 1535-73-5(3-(Trifluoromethoxy)aniline)
- 1000576-96-4(2-Methyl-4-(trifluoromethoxy)phenylisothiocyanate)
- 3125-64-2(1-isothiocyanato-3-methoxybenzene)
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